Cas no 2680805-13-2 (benzyl N-[(3-fluorocyclobutyl)methyl]carbamate)

• Product Name: benzyl N-[(3-fluorocyclobutyl)methyl]carbamate
• CAS No: 2680805-13-2
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 6043028
• PubChem ID: 165913492
• Update Time: 2025-10-30

benzyl N-[(3-fluorocyclobutyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7327455
• 2680769-83-7
• 2680805-13-2
• benzyl N-{[(1r,3r)-3-fluorocyclobutyl]methyl}carbamate
• benzyl N-[(3-fluorocyclobutyl)methyl]carbamate
• EN300-7046695

• Inchi： 1S/C13H16FNO2/c14-12-6-11(7-12)8-15-13(16)17-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,16)
• InChI Key： VIYNSZGWUCVUBL-UHFFFAOYSA-N
• SMILES： FC1CC(CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(3-fluorocyclobutyl)methyl]carbamate

Comprehensive Overview of Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate (CAS No. 2680805-13-2)

Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate (CAS No. 2680805-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a 3-fluorocyclobutyl moiety, which enhances its reactivity and potential applications in drug discovery. The presence of the benzyl group further contributes to its stability and solubility, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate has surged due to their unique properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in how this compound's fluorocyclobutyl structure influences its interactions with biological targets, a topic frequently searched in AI-driven drug design platforms.

The synthesis of Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate involves multi-step organic reactions, including the introduction of the fluorine atom into the cyclobutane ring. This process is a hotspot in green chemistry discussions, as scientists seek eco-friendly methods to reduce waste and energy consumption. The compound's CAS No. 2680805-13-2 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and medicinal chemistry.

Beyond pharmaceuticals, Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate is explored in material science for its potential in polymer modification. Its carbamate linkage offers hydrolytic stability, a feature highly valued in coatings and adhesives. This dual applicability aligns with the growing trend of multi-functional chemicals in industrial research.

Safety and handling of Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate adhere to standard laboratory protocols. While not classified as hazardous, proper storage away from moisture and strong oxidizers is recommended. Its physicochemical properties, such as melting point and solubility, are critical data points for formulators, often searched alongside its CAS number.

The future of Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate lies in its adaptability. As precision medicine advances, this compound could play a role in developing targeted therapies. Its structural uniqueness also makes it a candidate for computational chemistry studies, where molecular docking simulations predict its efficacy against specific proteins.

In summary, Benzyl N-[(3-fluorocyclobutyl)methyl]carbamate (CAS No. 2680805-13-2) exemplifies innovation at the intersection of fluorine chemistry and carbamate technology. Its expanding applications underscore why it remains a trending subject in both academic publications and patent filings worldwide.